Cas no 947165-41-5 (6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol)

• Product Name: 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol
• CAS No: 947165-41-5
• MF: C₇H₇BFNO₂
• MW: 166.945385217667
• CID: 6782005
• PubChem ID: 129939364
• Update Time: 2025-11-02

6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

• AT28705
• 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol
• TQ0199
• 947165-41-5

• Inchi： 1S/C7H7BFNO2/c9-7-5(10)2-1-4-3-12-8(11)6(4)7/h1-2,11H,3,10H2
• InChI Key： FKDHGUKEWPTIRX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2COB(C=21)O)N

Computed Properties

• Exact Mass: 167.0553868g/mol
• Monoisotopic Mass: 167.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol

6-Amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 947165-41-5): A Versatile Boron-Containing Heterocyclic Compound

6-Amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 947165-41-5) is an emerging boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This fused oxaborole derivative combines the unique properties of boron with the structural advantages of aromatic systems, making it a valuable building block for various applications.

The molecular structure of 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol features a benzo-fused oxaborole core with strategically positioned amino and fluorine substituents. This arrangement creates interesting electronic properties that researchers are exploring for drug discovery applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

Recent studies highlight the potential of oxaborole-containing compounds like 947165-41-5 in addressing current challenges in medicinal chemistry. The compound's ability to form reversible covalent bonds with biological targets makes it particularly valuable for creating selective therapeutic agents. This property aligns with the growing demand for targeted therapies in modern medicine.

In material science applications, 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol serves as a precursor for advanced organic electronic materials. Its conjugated system and electron-rich nature contribute to interesting optoelectronic properties that researchers are investigating for potential use in OLED technology and organic semiconductors.

The synthesis of 947165-41-5 typically involves multi-step organic transformations starting from commercially available fluorinated aromatic precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices.

Analytical characterization of 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications.

Current research trends involving boron heterocycles like 947165-41-5 focus on their potential in addressing antimicrobial resistance, a global health priority. The unique mode of action of oxaborole derivatives against resistant pathogens positions them as promising candidates for next-generation anti-infective agents.

From a commercial perspective, 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol is available as a high-purity research chemical from specialty suppliers. The growing interest in boron-based pharmaceuticals has increased demand for such building blocks in both academic and industrial settings.

Safety considerations for handling 947165-41-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation are recommended when working with this material.

The future outlook for 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol appears promising, with ongoing research exploring its potential in various therapeutic areas. As the understanding of boron's biological roles expands, compounds like this are likely to play increasingly important roles in medicinal chemistry and material science innovations.

For researchers interested in boron-containing heterocycles, 947165-41-5 represents an interesting case study in structure-activity relationships. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for drug design applications where these properties are crucial.

In conclusion, 6-amino-7-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 947165-41-5) exemplifies the growing importance of boron chemistry in modern scientific research. Its unique structural features and versatile applications continue to make it a subject of active investigation across multiple disciplines.